3-(azepan-1-yl)-N-phenylpropanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 3-(azepan-1-yl)-N-phenylpropanamide
• InChI: InChI=1S/C15H22N2O/c18-15(16-14-8-4-3-5-9-14)10-13-17-11-6-1-2-7-12-17/h3-5,8-9H,1-2,6-7,10-13H2,(H,16,18)
• InChI Key: QEUVPSJGVGZLIF-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)CCC(=O)NC2=CC=CC=C2

Description

3-(azepan-1-yl)-N-phenylpropanamide, also known as A-967079, is a selective antagonist of the transient receptor potential V1 (TRPV1) channel. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. The TRPV1 channel is involved in various physiological processes, including pain sensation, body temperature regulation, and gastrointestinal motility. A-967079 has been extensively studied for its potential therapeutic applications in pain management and other related conditions.

Mechanism of Action

3-(azepan-1-yl)-N-phenylpropanamide is a selective antagonist of the TRPV1 channel. It binds to the channel and blocks its activation by various stimuli, including heat, protons, and capsaicin. By blocking the activation of the TRPV1 channel, 3-(azepan-1-yl)-N-phenylpropanamide reduces the transmission of pain signals and reduces pain sensation.
Biochemical and Physiological Effects:
3-(azepan-1-yl)-N-phenylpropanamide has been shown to be effective in reducing pain in animal models of inflammatory pain, neuropathic pain, and cancer pain. 3-(azepan-1-yl)-N-phenylpropanamide has also been studied for its potential applications in other conditions, including anxiety, depression, and gastrointestinal disorders. 3-(azepan-1-yl)-N-phenylpropanamide has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

3-(azepan-1-yl)-N-phenylpropanamide is a selective antagonist of the TRPV1 channel, which makes it a useful tool for studying the role of TRPV1 channels in pain sensation and other physiological processes. 3-(azepan-1-yl)-N-phenylpropanamide has been shown to be effective in animal models of pain, which makes it a potential candidate for further development as a pain management drug. However, 3-(azepan-1-yl)-N-phenylpropanamide has limitations in terms of its selectivity and potency, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on 3-(azepan-1-yl)-N-phenylpropanamide. One area of research could focus on improving the selectivity and potency of 3-(azepan-1-yl)-N-phenylpropanamide, which could enhance its usefulness as a pain management drug. Another area of research could focus on exploring the potential applications of 3-(azepan-1-yl)-N-phenylpropanamide in other conditions, including anxiety, depression, and gastrointestinal disorders. Additionally, further research could investigate the mechanisms of action of 3-(azepan-1-yl)-N-phenylpropanamide and its effects on other physiological processes beyond pain sensation.

Synthesis Methods

3-(azepan-1-yl)-N-phenylpropanamide can be synthesized using a multistep process involving the reaction of 3-aminocapronitrile with phenylacetyl chloride to yield 3-phenylpropanenitrile. The nitrile group is then reduced to the corresponding amine using lithium aluminum hydride. The resulting amine is then reacted with phenyl isocyanate to yield 3-(azepan-1-yl)-N-phenylpropanamide.

Scientific Research Applications

3-(azepan-1-yl)-N-phenylpropanamide has been extensively studied for its potential therapeutic applications in pain management. TRPV1 channels are involved in pain sensation, and 3-(azepan-1-yl)-N-phenylpropanamide has been shown to block the activation of these channels by various stimuli. 3-(azepan-1-yl)-N-phenylpropanamide has been shown to be effective in reducing pain in animal models of inflammatory pain, neuropathic pain, and cancer pain. 3-(azepan-1-yl)-N-phenylpropanamide has also been studied for its potential applications in other conditions, including anxiety, depression, and gastrointestinal disorders.